Cas no 2227698-08-8 (rac-(1R,3R)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227698-08-8
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 5969928
• PubChem ID: 165667525
• Update Time: 2025-05-19

rac-(1R,3R)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227698-08-8
• EN300-1739780

• Inchi： 1S/C15H18O2/c1-15(2)12(13(15)14(16)17)11-6-4-3-5-10(11)9-7-8-9/h3-6,9,12-13H,7-8H2,1-2H3,(H,16,17)/t12-,13+/m1/s1
• InChI Key： SBVHEGMMPKJUQE-OLZOCXBDSA-N
• SMILES： OC([C@@H]1[C@@H](C2=CC=CC=C2C2CC2)C1(C)C)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Rac-(1R,3R)-3-(2-Cyclopropylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid

Rac-(1R,3R)-3-(2-Cyclopropylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid is a highly specialized organic compound with the CAS Registry Number 2227698-08-8. This compound belongs to the class of cyclopropane derivatives and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The compound's structure is characterized by a cyclopropane ring system, which is further substituted with a 2-cyclopropylphenyl group and a carboxylic acid moiety. This combination of functional groups imparts the molecule with distinctive chemical and physical properties.

The cyclopropane ring system in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane rings are known for their strained geometry, which can lead to unique chemical behaviors. In this case, the presence of two methyl groups on the cyclopropane ring further enhances its stability while maintaining reactivity. The carboxylic acid group attached to the cyclopropane ring introduces acidic properties, making the compound suitable for various chemical reactions, including esterification and amidation.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and stereoselective cyclopropanation techniques, to efficiently synthesize this compound. These methods have not only improved the yield but also ensured high purity, making it suitable for large-scale production.

The stereochemistry of this compound is another area of interest. The (1R,3R) configuration plays a crucial role in determining its physical and chemical properties. Stereoisomerism is a common phenomenon in organic chemistry, and understanding the stereochemical aspects of this compound is essential for its application in drug design and materials science.

In terms of applications, rac-(1R,3R)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promise in the field of pharmaceuticals. Its unique structure makes it a potential candidate for drug delivery systems and as a building block for more complex molecules with bioactive properties. Additionally, its stability under various conditions makes it suitable for use in high-performance materials.

Recent research has also explored the use of this compound in biomedical applications, such as imaging agents and therapeutic delivery systems. Its ability to interact with biological systems without causing adverse effects has made it an attractive option for these applications.

The synthesis of this compound involves multiple steps, including the preparation of intermediates and purification processes. Researchers have optimized these steps to ensure scalability and cost-effectiveness. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining product quality.

In conclusion, rac-(1R,3R)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an important molecule in contemporary organic chemistry research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play a significant role in advancing both academic research and industrial applications.